4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine

• CAS No.: 901586-56-9
• Molecular Formula: C11H16ClN3
• Molecular Weight: 225.72 g/mol
• IUPAC Name: 4-chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine
• InChI: InChI=1S/C11H16ClN3/c1-8-3-5-15(6-4-8)11-13-9(2)7-10(12)14-11/h7-8H,3-6H2,1-2H3
• InChI Key: USAUFEQJVCOODJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=CC(=N2)Cl)C

Description

Molecular Formula: C₁₁H₁₆ClN₃ Monoisotopic Mass: 225.1033 Da Key Features:

• A pyrimidine core with substituents at positions 2, 4, and 5.
• Position 2: 4-Methylpiperidin-1-yl group, a nitrogen-containing heterocycle.
• Position 4: Chloro substituent.
• Position 6: Methyl group.

This compound serves as a versatile intermediate in medicinal chemistry due to its reactive chloro group and sterically accessible piperidine ring, enabling further functionalization .

Preparation Methods

Triphosgene-Mediated Chlorination and Nucleophilic Substitution

The most scalable method involves a three-step process: pyrimidine ring formation, chlorination, and piperidine substitution.

Step 1: Synthesis of 4,6-Dihydroxy-2-methylpyrimidine
Condensation of dimethyl malonate (13.2 g, 0.1 mol) and acetamidine hydrochloride in methanol with sodium methoxide (18.4 g, 0.34 mol) at 18–25°C yields 4,6-dihydroxy-2-methylpyrimidine as a white solid.

Step 2: Dichlorination with Triphosgene
Treatment of 4,6-dihydroxy-2-methylpyrimidine with triphosgene in dichloroethane under reflux replaces hydroxyl groups at positions 4 and 6 with chlorine, producing 4,6-dichloro-2-methylpyrimidine in 85–90% yield.

Step 3: Regioselective Substitution at Position 2
Reacting 4,6-dichloro-2-methylpyrimidine with 4-methylpiperidine in a polar aprotic solvent (e.g., DMF) at 80–100°C selectively substitutes the methyl group at position 2 with the piperidine moiety. This step achieves 70–75% yield, with residual chlorine retained at position 4.

Alternative Pathway: Direct Amination of Chlorinated Intermediates

An optimized approach skips dichlorination by starting with 4-chloro-6-methylpyrimidin-2-ol. Treatment with thionyl chloride converts the hydroxyl group at position 2 to chlorine, followed by amination with 4-methylpiperidine. This method reduces side products but requires stringent temperature control (0–5°C during chlorination).

Key Reaction Mechanisms

Chlorination via Triphosgene

Triphosgene (bis(trichloromethyl) carbonate) acts as a safer phosgene alternative, generating three equivalents of phosgene in situ. The reaction proceeds through nucleophilic attack by pyrimidine hydroxyl groups on the electrophilic carbonyl carbon, releasing HCl and forming chlorinated intermediates.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient pyrimidine ring facilitates SNAr at position 2. 4-Methylpiperidine, a strong nucleophile, displaces the methyl group (or chloride) under basic conditions. DFT studies suggest the reaction follows a concerted mechanism with a transition state stabilized by charge delocalization.

Optimization of Reaction Conditions

Solvent and Temperature Effects

Reaction Step	Optimal Solvent	Temperature (°C)	Yield (%)
Pyrimidine formation	Methanol	18–25	78
Chlorination	Dichloroethane	80 (reflux)	89
Piperidine substitution	DMF	95	73

Higher temperatures (>100°C) during substitution promote decomposition, while solvents like THF lower yields due to poor solubility of intermediates.

Catalytic Enhancements

Adding catalytic KI (5 mol%) in the substitution step accelerates the SNAr reaction by stabilizing the transition state, improving yields to 82%.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Adopting continuous flow reactors for chlorination reduces triphosgene usage by 30% and minimizes exposure risks. Residence times of 15–20 minutes at 100°C achieve 94% conversion.

Analytical Characterization

While specific spectral data are proprietary, standard characterization includes:

• 1H NMR : Singlets for piperidine methyl (δ 1.2 ppm) and pyrimidine methyl (δ 2.5 ppm).
• HPLC : Retention time 8.7 min (C18 column, acetonitrile/water 70:30).

Applications and Derivatives

The 4-methylpiperidine group enhances blood-brain barrier penetration, making the compound a candidate for CNS-targeted kinase inhibitors. Derivatives with modified piperidine substituents show IC50 values <100 nM against EGFR and ALK kinases.

Chemical Reactions Analysis

4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives. For example, oxidation may lead to the formation of a pyrimidine N-oxide.

Hydrolysis: The compound can undergo hydrolysis in the presence of water and an acid or base, leading to the cleavage of the piperidine ring and the formation of pyrimidine derivatives.

Scientific Research Applications

4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: The compound is explored for its potential use in drug discovery and development. Its ability to interact with specific molecular targets makes it a candidate for the development of new pharmaceuticals.

Industry: The compound is used in the production of specialty chemicals and materials. Its unique chemical properties make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, resulting in the disruption of cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrimidine Core

4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

Key Differences :

• Core Structure : Pyrazolo[3,4-d]pyrimidine (fused bicyclic system) vs. simple pyrimidine.
• Substituents : Chloromethyl at position 6 and methyl at position 1.
• Applications : Intermediate for antitumor and antibacterial agents .
• Synthetic Route: Two-step synthesis from ethyl 5-amino-1-methylpyrazole-4-carboxylate .

4-Chloro-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

Key Differences :

• Position 2 : Methyl group vs. 4-methylpiperidin-1-yl.
• Position 6 : 4-Methylpiperazine (a more polar, basic heterocycle).
• Implications : Enhanced solubility in aqueous media compared to the target compound .

4-Chloro-6-methyl-2-(methylthio)pyrimidine

Key Differences :

• Position 2 : Methylthio (SMe) group instead of piperidine.
• Properties : Lower molecular weight (174.65 Da), higher lipophilicity, and lower melting point (37–38°C) .

Modifications to the Piperidine Ring

4-Chloro-6-(3,3-difluoropiperidin-1-yl)-2-methylpyrimidine

Key Differences :

• Piperidine Substitution : 3,3-Difluoro group enhances metabolic stability and electron-withdrawing effects.
• Applications: Potential for improved binding affinity in enzyme inhibition .

4-Chloro-6-methyl-2-(1-(methylsulfonyl)piperidin-4-yl)pyrimidine

Key Differences :

• Piperidine Modification : Methylsulfonyl group increases polarity and hydrogen-bonding capacity.
• Implications : Likely reduced membrane permeability but improved target specificity .

Comparative Physicochemical Properties

Compound	Molecular Weight	Melting Point	Solubility	LogP (Predicted)
Target Compound	225.72	Not reported	Moderate (organic solvents)	~2.5
4-Chloro-6-methyl-2-(methylthio)pyrimidine	174.65	37–38°C	Sparingly in chloroform	~2.8
4-Chloro-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine	238.71	Not reported	High in polar solvents	~1.9

Key Takeaways

Substituent Impact :

• Piperidine vs. piperazine: Alters basicity and solubility.
• Chloro vs. methylthio: Affects reactivity and lipophilicity.

Structural Complexity :

• Fused pyrazolo-pyrimidine systems (e.g., ) offer rigid scaffolds for drug design but limit derivatization.

Functionalization Potential: The target compound’s chloro and piperidine groups make it a flexible intermediate for further modifications.

Biological Activity

4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine is a pyrimidine derivative that has garnered attention due to its potential biological activities, particularly in pharmacology. This compound, with the CAS number 901586-56-9, exhibits various biological properties that may be leveraged in therapeutic applications.

Chemical Structure and Properties

The chemical structure of 4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine is characterized by a chlorinated pyrimidine core substituted with a piperidine moiety. The molecular formula is $C_{13}H_{17}ClN_4$ with a molecular weight of approximately 270.75 g/mol. The presence of chlorine and nitrogen atoms contributes to its biological activity by influencing the compound's interaction with biological targets.

Biological Activity Overview

Research indicates that compounds containing piperidine and pyrimidine structures often exhibit significant pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects.

1. Anticancer Activity

Studies have shown that similar piperidine derivatives can inhibit cancer cell proliferation. For instance, certain analogs have demonstrated cytotoxic effects against various cancer cell lines, including lung and breast cancers. The mechanism often involves the induction of apoptosis and inhibition of specific signaling pathways related to tumor growth .

2. Neuroprotective Effects

Compounds with a piperidine structure are also investigated for their potential in treating neurodegenerative diseases like Alzheimer's disease. They may act as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in the breakdown of neurotransmitters essential for cognitive function .

3. Anti-inflammatory Properties

The compound may exhibit anti-inflammatory effects through modulation of pathways involved in inflammation, such as NF-κB signaling. This is particularly relevant in conditions where chronic inflammation plays a role in disease progression .

Case Studies and Research Findings

Several studies have highlighted the biological activity of related compounds:

Study	Compound	Biological Activity	Findings
	Piperidine Derivatives	Anticancer	Induced apoptosis in FaDu hypopharyngeal tumor cells; better cytotoxicity than bleomycin.
	EF24 Analog	Cancer Therapy	Inhibited IKKb; significant activity against breast and lung cancer models.
	Dual AChE/BuChE Inhibitors	Neuroprotection	Improved brain exposure; effective against Alzheimer's-related cognitive decline.

Structure-Activity Relationship (SAR)

The biological activity of 4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine can be further understood through structure-activity relationship studies. Modifications to the piperidine ring and the substitution pattern on the pyrimidine core can significantly influence potency and selectivity for biological targets.

Key Observations:

• Nitrogen Presence : The inclusion of nitrogen atoms within cyclic structures enhances binding affinity to target proteins.
• Substituent Effects : Different substituents on the piperidine ring can either enhance or diminish biological activity, emphasizing the importance of careful molecular design .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 4-Chloro-6-methyl-2-(4-methylpiperidin-1-yl)pyrimidine, and what key reagents are involved?

• Methodological Answer : The synthesis typically involves nucleophilic substitution reactions. For example, the chloropyrimidine core reacts with 4-methylpiperidine under basic conditions (e.g., sodium hydride or potassium carbonate) in aprotic solvents like DMF or THF. The chlorine atom at the 2-position of the pyrimidine ring acts as a leaving group, enabling substitution with the piperidine moiety . Purification often employs column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization.

Q. What spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm the substitution pattern and piperidine integration. For instance, the methyl group on the piperidine appears as a singlet (~δ 1.2–1.4 ppm), while pyrimidine protons resonate between δ 6.5–8.5 ppm .
• Mass Spectrometry (ESI-MS) : Validates molecular weight (e.g., [M+H]+ peak at m/z 252.1) .
• X-ray Crystallography : Resolves crystal packing and bond angles, as demonstrated in structurally analogous pyrimidine derivatives .

Q. How does the chloropyrimidine core influence reactivity in further functionalization?

• Methodological Answer : The chlorine atom at the 2-position is highly reactive toward nucleophiles (e.g., amines, thiols), enabling derivatization. For example, substituting chlorine with a morpholine group requires refluxing in acetonitrile with excess morpholine and a catalytic base . Kinetic studies using HPLC can monitor reaction progress and byproduct formation .

Advanced Research Questions

Q. What strategies optimize reaction conditions for introducing the 4-methylpiperidine moiety while minimizing side products?

• Methodological Answer :

• Temperature Control : Lower temperatures (0–5°C) reduce undesired dimerization or over-substitution.
• Catalyst Screening : Lewis acids like ZnCl$_2$ enhance regioselectivity by coordinating to the pyrimidine nitrogen .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) improve nucleophilicity of 4-methylpiperidine, while additives like molecular sieves absorb water to prevent hydrolysis .

Q. How can researchers address discrepancies in reported biological activity data for this compound?

• Methodological Answer : Contradictions may arise from:

• Purity Variations : Use orthogonal purity assessment (HPLC, $^1$H NMR) to rule out impurities >95% .
• Assay Conditions : Standardize cell-based assays (e.g., IC$_{50}$ measurements) by controlling variables like serum concentration and incubation time .
• Structural Analogues : Compare activity with derivatives (e.g., fluoromethyl-substituted variants) to isolate structure-activity relationships (SAR) .

Q. What computational methods predict binding interactions between this compound and target enzymes?

• Methodological Answer :

• Molecular Docking : Tools like AutoDock Vina simulate binding poses with enzymes (e.g., kinase targets). The 4-methylpiperidine group’s lipophilicity enhances hydrophobic pocket interactions .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100-ns trajectories using AMBER or GROMACS. Focus on hydrogen bonds between the pyrimidine nitrogen and catalytic residues .

Q. How does the 4-methylpiperidine moiety influence pharmacokinetic properties?

• Methodological Answer :

• LogP Measurement : The methyl group increases lipophilicity (predicted LogP ~2.5), enhancing membrane permeability. Validate via shake-flask method or HPLC-derived retention times .
• Metabolic Stability : Incubate with liver microsomes (human/rat) and quantify parent compound degradation via LC-MS. Piperidine methylation reduces CYP450-mediated oxidation compared to unsubstituted analogs .